Cas no 421580-24-7 (methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho1,2-bfuran-3-carboxylate)

• Product Name: methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho1,2-bfuran-3-carboxylate
• CAS No: 421580-24-7
• MF: C₂₂H₁₈BrNO₆S
• MW: 504.350424289703
• CID: 6150539
• PubChem ID: 6615782
• Update Time: 2025-05-20

methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho1,2-bfuran-3-carboxylate
• methyl 5-(4-bromophenylsulfonamido)-2-(methoxymethyl)naphtho[1,2-b]furan-3-carboxylate
• Oprea1_642537
• 421580-24-7
• HMS615O06
• methyl 5-[(4-bromophenyl)sulfonylamino]-2-(methoxymethyl)benzo[g][1]benzofuran-3-carboxylate
• methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho[1,2-b]furan-3-carboxylate
• SR-01000492145
• ChemDiv1_010170
• AKOS024603057
• EU-0044757
• Oprea1_817225
• SR-01000492145-1
• F1113-0729

• Inchi： 1S/C22H18BrNO6S/c1-28-12-19-20(22(25)29-2)17-11-18(15-5-3-4-6-16(15)21(17)30-19)24-31(26,27)14-9-7-13(23)8-10-14/h3-11,24H,12H2,1-2H3
• InChI Key： CIVXULVISMAEEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1=CC2C(C(=O)OC)=C(COC)OC=2C2C=CC=CC=21)(=O)=O

Computed Properties

• Exact Mass: 503.00382g/mol
• Monoisotopic Mass: 503.00382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho1,2-bfuran-3-carboxylate

Professional Introduction of Methyl 5-(4-Bromobenzenesulfonamido)-2-(Methoxymethyl)Naphtho[1,2-B]Furan-3-Carboxylate (CAS No. 421580-24-7)

Methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho[1,2-b]furan-3-carboxylate, with the CAS registry number 421580-24-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a naphthofuran core, a sulfonamide group, and a methoxymethyl substituent. The naphthofuran moiety is a fused bicyclic system that contributes to the compound's unique electronic properties and potential biological activity.

The sulfonamide group attached to the naphthofuran ring is known for its ability to enhance solubility and stability in various solvents. This feature makes the compound suitable for applications in drug delivery systems and as a precursor for more complex molecules. Recent studies have highlighted the importance of sulfonamide-containing compounds in modulating enzyme activity and targeting specific biological pathways. For instance, researchers have demonstrated that sulfonamides can act as inhibitors of kinase enzymes, which are critical in cell signaling processes.

The methoxymethyl substituent on the naphthofuran ring adds another layer of functionality to this compound. Methoxymethyl groups are often used as protecting groups in organic synthesis due to their stability under various reaction conditions. Additionally, they can influence the compound's pharmacokinetic properties, such as absorption and metabolism. In the context of drug development, this substituent may play a role in optimizing bioavailability and reducing toxicity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho[1,2-b]furan-3-carboxylate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the naphthofuran core. This method has been shown to provide high yields and excellent control over stereochemistry. Furthermore, the incorporation of bromine atoms into the molecule allows for further functionalization through nucleophilic aromatic substitution reactions.

In terms of applications, this compound has been explored as a potential lead molecule in anticancer drug development. The naphthofuran framework has been associated with antiproliferative activity against various cancer cell lines. For example, studies have shown that derivatives of this compound can induce apoptosis in human breast cancer cells by targeting specific oncogenes. The presence of the sulfonamide group further enhances its ability to interact with cellular targets, making it a promising candidate for further preclinical testing.

Another area where methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho[1,2-b]furan-3-carboxylate has shown potential is in optoelectronic materials. The extended conjugation within the naphthofuran system gives rise to strong absorption bands in the visible spectrum, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that incorporating such compounds into OLED architectures can improve device efficiency and color purity.

From a structural perspective, the compound's naphthofuran core provides a rigid framework that facilitates π-π interactions with other molecules. This property is advantageous in supramolecular chemistry and self-assembling systems. Recent investigations have focused on using this compound as a building block for constructing two-dimensional supramolecular networks with potential applications in sensing and catalysis.

In conclusion, methyl 5-(4-bromobenzenesulfonamido)-2-(methoxymethyl)naphtho[1,2-b]furan-3-carboxylate (CAS No. 421580-24-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable for both medicinal and materials research. As ongoing studies continue to uncover new insights into its biological and electronic behaviors, this compound is poised to play an increasingly important role in advancing modern science and technology.